4,5-Dimethoxybenzene-1,2-diamine, chloride, chloride
4,5-Dimethoxybenzene-1,2-diamine, chloride, chloride
1,2-Diamino-4,5-dimethoxybenzene is an aromatic diamine that reacts with aldehydes to produce highly fluorescent benzimidazole derivatives. It can be reacted with ketones and carbonyls, including stress compounds such as glyoxal and methylglyoxal, to form fluorescent adducts that can be separated and quantitated by reversed-phase high-performance liquid chromatography.
Brand Name:
Vulcanchem
CAS No.:
131076-14-7
VCID:
VC0043627
InChI:
InChI=1S/C8H12N2O2.2ClH/c1-11-7-3-5(9)6(10)4-8(7)12-2;;/h3-4H,9-10H2,1-2H3;2*1H
SMILES:
COC1=C(C=C(C(=C1)N)N)OC.Cl.Cl
Molecular Formula:
C8H14Cl2N2O2
Molecular Weight:
241.11 g/mol
4,5-Dimethoxybenzene-1,2-diamine, chloride, chloride
CAS No.: 131076-14-7
Reference Standards
VCID: VC0043627
Molecular Formula: C8H14Cl2N2O2
Molecular Weight: 241.11 g/mol
CAS No. | 131076-14-7 |
---|---|
Product Name | 4,5-Dimethoxybenzene-1,2-diamine, chloride, chloride |
Molecular Formula | C8H14Cl2N2O2 |
Molecular Weight | 241.11 g/mol |
IUPAC Name | 4,5-dimethoxybenzene-1,2-diamine;dihydrochloride |
Standard InChI | InChI=1S/C8H12N2O2.2ClH/c1-11-7-3-5(9)6(10)4-8(7)12-2;;/h3-4H,9-10H2,1-2H3;2*1H |
Standard InChIKey | ORAAOAMEUMZGGU-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C(=C1)N)N)OC.Cl.Cl |
Canonical SMILES | COC1=C(C=C(C(=C1)[NH3+])[NH3+])OC.[Cl-].[Cl-] |
Appearance | Assay:≥95%A crystalline solid |
Description | 1,2-Diamino-4,5-dimethoxybenzene is an aromatic diamine that reacts with aldehydes to produce highly fluorescent benzimidazole derivatives. It can be reacted with ketones and carbonyls, including stress compounds such as glyoxal and methylglyoxal, to form fluorescent adducts that can be separated and quantitated by reversed-phase high-performance liquid chromatography. |
Synonyms | 4,5-Dimethoxy1,2-benzenediamine Dihydrochloride; _x000B_4,5-Dimethoxy-1,2-phenylenediamine Dihydrochloride; _x000B_4,5-Dimethoxybenzene-1,2-diamine Dihydrochloride; DDB; |
PubChem Compound | 13000219 |
Last Modified | Nov 11 2021 |
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